N-methyl-6-nitro-1,2-benzoxazole-3-carboxamide

• IUPAC Name: N-methyl-6-nitro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C9H7N3O4/c1-10-9(13)8-6-3-2-5(12(14)15)4-7(6)16-11-8/h2-4H,1H3,(H,10,13)
• InChI Key: RLCVICWUJNELHY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NOC2=C1C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C9H7N3O4
• Molecular Weight: 221.17 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “N-methyl-6-nitro-1,2-benzoxazole-3-carboxamide” were not found, benzoxazole derivatives have been synthesized and checked for their in vitro antibacterial, antifungal, and anticancer activities. The synthesized benzoxazole compounds were confirmed by IR, 1H/13C-NMR, mass.

Scientific Research Applications

Antimicrobial Activity

. .

Anticancer Activity

Benzoxazole derivatives have also been studied for their anticancer properties. . .

Anti-Inflammatory Effects

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Antifungal Activity

Some benzoxazole derivatives have shown potent antifungal activity. .

Antiparkinson Activity

.

Inhibition of Hepatitis C Virus

.

5-HT3 Antagonistic Effect

. This means they could potentially be used in the treatment of conditions related to the 5-HT3 receptor, such as certain types of vomiting and nausea.

Amyloidogenesis Inhibition

. This could make them useful in the treatment of diseases characterized by the formation of amyloid plaques, such as Alzheimer’s disease.

Mechanism of Action

Target of Action

N-methyl-6-nitro-1,2-benzoxazole-3-carboxamide is a derivative of benzoxazole . Benzoxazole and its derivatives have been extensively used as a starting material for different mechanistic approaches in drug discovery . They exhibit a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on .

Mode of Action

Benzoxazole derivatives have been reported to inhibit the inha enzyme, which is crucial for the survival and pathogenesis of mycobacterium tuberculosis . This suggests that N-methyl-6-nitro-1,2-benzoxazole-3-carboxamide might interact with its targets in a similar manner.

Biochemical Pathways

It’s known that benzoxazole derivatives can inhibit the inha enzyme, which plays a key role in the biosynthesis of fatty acids in mycobacterium tuberculosis . This inhibition could disrupt the mycolate biosynthesis pathway, affecting the survival and pathogenesis of the bacteria .

Result of Action

Given the reported antimicrobial, antifungal, anticancer, antioxidant, and anti-inflammatory effects of benzoxazole derivatives , it’s plausible that N-methyl-6-nitro-1,2-benzoxazole-3-carboxamide could have similar effects.